Cas no 181486-56-6 (rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine dihydrochloride)

• Product Name: rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine dihydrochloride
• CAS No: 181486-56-6
• MF: C₆H₁₆Cl₂N₂
• MW: 187.1106
• CID: 4762961
• Update Time: 2022-06-07

rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine dihydrochloride

• Inchi： 1S/C6H14N2.2ClH/c7-3-5-1-2-6(5)4-8;;/h5-6H,1-4,7-8H2;2*1H/t5-,6-;;/m0../s1
• InChI Key： FCZGUISVPWFFBE-USPAICOZSA-N
• SMILES： Cl[H].Cl[H].N([H])([H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 62.9
• Topological Polar Surface Area: 52